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Compound of Interest

Compound Name: AZ Pfkfb3 26

Cat. No.: B10788142 Get Quote

Application Notes and Protocols for AZ Pfkfb3
26
For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed information on the solubility and stock solution preparation of

AZ Pfkfb3 26, a potent and selective inhibitor of 6-phosphofructo-2-kinase/fructose-2,6-

biphosphatase 3 (PFKFB3). These guidelines are intended to support researchers in the

accurate and effective use of this compound in various experimental settings.

Compound Information
Property Value

IUPAC Name
(2S)-N-[4-[[3-Cyano-1-(2-methylpropyl)-1H-

indol-5-yl]oxy]phenyl]-2-pyrrolidinecarboxamide

Molecular Formula C₂₄H₂₆N₄O₂

Molecular Weight 402.49 g/mol

CAS Number 1704740-52-2
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AZ Pfkfb3 26 is a highly selective and potent inhibitor of the metabolic enzyme PFKFB3.[1][2]

[3][4] PFKFB3 is a key regulator of glycolysis, the metabolic pathway that converts glucose into

pyruvate. By producing fructose-2,6-bisphosphate, a potent allosteric activator of

phosphofructokinase-1 (PFK-1), PFKFB3 significantly enhances glycolytic flux. Inhibition of

PFKFB3 by AZ Pfkfb3 26 leads to a reduction in fructose-2,6-bisphosphate levels, thereby

decreasing the rate of glycolysis. This inhibitory action makes AZ Pfkfb3 26 a valuable tool for

studying the role of glycolysis in various physiological and pathological processes, including

cancer.[1]

Inhibitory Activity
Target IC₅₀

PFKFB3 23 nM[1][2][3][4]

PFKFB1 2.06 µM[1][2][3][4]

PFKFB2 0.384 µM[1][2][3][4]

Fructose-1,6-bisphosphate levels in A549 cells 343 nM[5][6]

Solubility Data
The solubility of AZ Pfkfb3 26 can vary depending on the solvent and experimental conditions.

It is crucial to use high-purity, anhydrous solvents, as the presence of water can significantly

reduce the solubility of the compound.[1]

Solvent Maximum Concentration Notes

DMSO 100 mM (40.25 mg/mL)[5][6]

For lower concentrations (e.g.,

5 mg/mL), sonication and pH

adjustment to 3 with HCl may

be required to achieve

complete dissolution.[1][2][3][4]

Using newly opened DMSO is

recommended.[1]

Ethanol 100 mM (40.25 mg/mL)[5][6]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of AZ Pfkfb3 26 in dimethyl

sulfoxide (DMSO).

Materials:

AZ Pfkfb3 26 (powder)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Weigh the Compound: Accurately weigh a specific amount of AZ Pfkfb3 26 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.025 mg of the compound.

Add Solvent: Add the appropriate volume of DMSO to the vial containing the AZ Pfkfb3 26
powder. To prepare a 10 mM solution with 4.025 mg of the compound, add 1 mL of DMSO.

Dissolve the Compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.

Gentle warming of the solution to 37°C can also aid in dissolution.[4]
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Aliquot and Store: Once the compound is completely dissolved, aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent repeated

freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C.

Stock Solution Storage and Stability
Proper storage of the stock solution is critical to maintain the stability and activity of AZ Pfkfb3
26.

Storage Temperature Shelf Life

-20°C Up to 1 year[1][2]

-80°C Up to 2 years[1][2]

Note: It is strongly recommended to aliquot the stock solution to avoid degradation from

multiple freeze-thaw cycles.[4]
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Caption: PFKFB3 inhibition by AZ Pfkfb3 26 reduces glycolysis.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing AZ Pfkfb3 26 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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